Cas no 2228991-06-6 (1-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid)

• Product Name: 1-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid
• CAS No: 2228991-06-6
• MF: C₁₅H₁₇F₂NO₅
• MW: 329.295991659164
• CID: 5975420
• PubChem ID: 165831311
• Update Time: 2025-05-20

1-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid
• 1-(4-{[(tert-butoxy)carbonyl]amino}-2-hydroxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid
• EN300-1904072
• 2228991-06-6

• Inchi： 1S/C15H17F2NO5/c1-13(2,3)23-12(22)18-8-4-5-9(10(19)6-8)14(11(20)21)7-15(14,16)17/h4-6,19H,7H2,1-3H3,(H,18,22)(H,20,21)
• InChI Key： OJXJBORKAPXNQY-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)C1C=CC(=CC=1O)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 329.10747897g/mol
• Monoisotopic Mass: 329.10747897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid

1-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid

The compound 1-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No: 2228991-06-6) is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry and materials science. This compound is characterized by its unique structural features, which include a cyclopropane ring substituted with fluorine atoms and a complex aromatic moiety containing hydroxyl and carbamate groups.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic asymmetric synthesis. These techniques have not only improved the yield but also enhanced the purity of the final product, making it more suitable for applications in drug discovery and development.

The cyclopropane ring in this molecule is a key structural element, contributing to its stability and reactivity. The presence of two fluorine atoms at the 2-position of the cyclopropane ring introduces unique electronic properties, which can influence the molecule's interaction with biological targets. This feature has been extensively studied in recent research, particularly in the context of its potential as a lead compound for anti-cancer drug development.

The aromatic moiety of this compound, which includes a hydroxyl group and a carbamate substituent, plays a critical role in its pharmacological activity. The hydroxyl group enhances the molecule's solubility and bioavailability, while the carbamate group contributes to its ability to modulate enzyme activity. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against certain kinases, making it a promising candidate for targeted therapies.

One of the most intriguing aspects of this compound is its ability to undergo conformational changes under specific conditions, which has been explored in depth using computational chemistry tools such as molecular dynamics simulations and quantum mechanical calculations. These studies have provided valuable insights into the molecule's dynamic behavior and its potential interactions with biological systems.

In terms of applications, this compound has shown great promise in the field of drug delivery systems. Its unique chemical structure allows for controlled release mechanisms, which can be tailored to specific therapeutic needs. Additionally, its compatibility with various polymer matrices makes it an attractive candidate for use in biodegradable drug delivery devices.

Recent research has also focused on the environmental impact of this compound, particularly its biodegradability and toxicity profile. Studies conducted under simulated environmental conditions have indicated that the compound undergoes rapid degradation under UV light and microbial action, reducing its potential ecological footprint.

In conclusion, 1-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid represents a significant advancement in modern organic chemistry. Its versatile structure and promising pharmacological properties make it a valuable asset in both academic research and industrial applications.